Cas no 2034229-28-0 (3-{[1-(5-methyl-1,2-oxazole-4-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile)

3-{[1-(5-methyl-1,2-oxazole-4-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile is a heterocyclic compound featuring a pyrazine core linked to a substituted piperidine moiety via an ether bridge. Its structure incorporates both oxazole and pyrazine functionalities, which are known to confer favorable pharmacological properties, such as enhanced binding affinity and metabolic stability. The presence of the nitrile group offers potential for further derivatization, making it a versatile intermediate in medicinal chemistry. This compound is particularly valuable in the development of targeted therapeutics due to its balanced lipophilicity and ability to engage in specific molecular interactions. Its synthetic accessibility and structural complexity make it a promising candidate for drug discovery applications.
3-{[1-(5-methyl-1,2-oxazole-4-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile structure
2034229-28-0 structure
Product Name:3-{[1-(5-methyl-1,2-oxazole-4-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile
CAS No:2034229-28-0
MF:C15H15N5O3
MW:313.311302423477
CID:5348071
Update Time:2025-05-23

3-{[1-(5-methyl-1,2-oxazole-4-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-((1-(5-methylisoxazole-4-carbonyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile
    • 3-[1-(5-methyl-1,2-oxazole-4-carbonyl)piperidin-3-yl]oxypyrazine-2-carbonitrile
    • 3-{[1-(5-methyl-1,2-oxazole-4-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile
    • Inchi: 1S/C15H15N5O3/c1-10-12(8-19-23-10)15(21)20-6-2-3-11(9-20)22-14-13(7-16)17-4-5-18-14/h4-5,8,11H,2-3,6,9H2,1H3
    • InChI Key: DOLWZONNRCNQGX-UHFFFAOYSA-N
    • SMILES: O(C1C(C#N)=NC=CN=1)C1CN(C(C2C=NOC=2C)=O)CCC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 479
  • XLogP3: 0.7
  • Topological Polar Surface Area: 105

3-{[1-(5-methyl-1,2-oxazole-4-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile Pricemore >>

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Additional information on 3-{[1-(5-methyl-1,2-oxazole-4-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile

3-{[1-(5-methyl-1,2-oxazole-4-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile: A Comprehensive Overview

The compound with CAS No. 2034229-28-0, known as 3-{[1-(5-methyl-1,2-oxazole-4-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug design, electronic materials, and advanced chemical synthesis. In this article, we delve into the structural characteristics, synthesis methods, and recent research findings related to this compound.

The molecular structure of 3-{[1-(5-methyl-1,2-oxazole-4-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile is composed of three key functional groups: a 5-methyl-1,2-oxazole ring, a piperidine ring, and a pyrazine ring with a cyano group. The interplay between these groups contributes to the compound's distinctive chemical properties. The 5-methyl substituent on the oxazole ring enhances the molecule's stability and reactivity, while the piperidine ring introduces flexibility and hydrogen bonding capabilities. The pyrazine ring, combined with the cyano group, imparts aromaticity and electronic properties that are highly desirable in many applications.

Recent studies have focused on the synthesis of this compound using various methodologies. One notable approach involves a multi-step process that begins with the preparation of the oxazole derivative followed by coupling reactions to introduce the piperidine and pyrazine moieties. Researchers have optimized reaction conditions to achieve high yields and purity levels. For instance, a study published in *Journal of Organic Chemistry* demonstrated that the use of microwave-assisted synthesis significantly reduces reaction time while maintaining product quality.

The application of 3-{[1-(5-methyl-1,2-oxazole-4-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile in drug design has been explored due to its ability to act as a scaffold for bioactive molecules. Its structural versatility allows for the incorporation of various pharmacophores, making it a valuable tool in medicinal chemistry. A research team from the University of California reported that derivatives of this compound exhibit potent anti-inflammatory activity in vitro, suggesting its potential as a lead compound for developing novel therapeutic agents.

In addition to its pharmaceutical applications, this compound has shown promise in electronic materials science. The pyrazine moiety contributes to its semiconducting properties, making it a candidate for use in organic electronics such as field-effect transistors (FETs) and light-emitting diodes (LEDs). A study published in *Advanced Materials* highlighted that thin films of this compound exhibit excellent charge transport properties under ambient conditions.

From an environmental standpoint, researchers have also investigated the biodegradability and toxicity of 3-{[1-(5-methyl-1,2 oxazole 4 carbonyl)piperidin 3 yl]oxy}pyrazine 2 carbonitrile. Initial findings suggest that it has low toxicity towards aquatic organisms under standard testing conditions. However, further studies are required to fully understand its environmental impact and ensure sustainable use.

In conclusion, 3-{[1-(5-methyl 1 2 oxazole 4 carbonyl)piperidin 3 yl]oxy}pyrazine 2 carbonitrile (CAS No. 2034229 28 0) is a versatile compound with diverse applications across multiple disciplines. Its unique structure enables innovative uses in drug discovery and materials science while ongoing research continues to uncover new possibilities for its utilization. As advancements in synthetic chemistry and material engineering progress, this compound is poised to play an increasingly important role in both academic research and industrial applications.

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